Cas no 147293-16-1 (8-Nitro-7-methylaminoquinoline)

• Product Name: 8-Nitro-7-methylaminoquinoline
• CAS No: 147293-16-1
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 100816
• PubChem ID: 29985233
• Update Time: 2025-04-18

8-Nitro-7-methylaminoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinamine,N-methyl-8-nitro-
• 8-Nitro-7-methylaminoquinoline
• 7-(methylamino)-8-nitroquinoline
• 8-Nitro-7-methylamin
• N-methyl-8-nitroquinolin-7-amine
• 7-Quinolinamine,N-methyl-8-nitro
• N-Methyl-8-nitro-7-quinolinamine
• 7-Methylamino-8-nitroquinoline
• AKOS027447261
• 7-Quinolinamine, N-methyl-8-nitro-
• SCHEMBL10277357
• 147293-16-1
• FT-0672801
• DTXSID20652661
• FSSNEPRUKZPCEP-UHFFFAOYSA-N

• Inchi： 1S/C10H9N3O2/c1-11-8-5-4-7-3-2-6-12-9(7)10(8)13(14)15/h2-6,11H,1H3
• InChI Key： FSSNEPRUKZPCEP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2=CC=CN=C21)NC)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.74000
• LogP: 2.78090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives